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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical reagents is fundamental to ensuring a safe laboratory environment and minimizing

ecological impact. This guide provides essential, immediate safety and logistical information for

the proper disposal of decylamine. Adherence to these procedural steps is critical for

regulatory compliance and the safety of all personnel.

Immediate Safety and Hazard Information
Decylamine is a corrosive, toxic, and combustible liquid that requires careful handling.[1][2] It

can cause severe burns to the skin and eyes and is harmful if swallowed, inhaled, or absorbed

through the skin.[3][4] Furthermore, decylamine is classified as very toxic to aquatic life, with

long-lasting effects, making it imperative to prevent its release into the environment.[1][4]

Emergency First Aid:

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with

plenty of water or shower for at least 15 minutes. Call a physician immediately.[3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and immediately call an ophthalmologist.

[3]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. A physician

should be called.[2][3]
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If swallowed: Do NOT induce vomiting. Rinse mouth with water and never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2][3]

Key Quantitative Data for Decylamine
The following table summarizes essential quantitative data for decylamine for easy reference.

Property Value Source(s)

CAS Number 2016-57-1 [1][3]

Molecular Formula C₁₀H₂₃N [2]

Molecular Weight 157.30 g/mol [2]

Appearance
Colorless to pale yellow liquid

with a fishy odor
[5]

Boiling Point 216 - 218 °C [2]

Density 0.787 g/cm³ [2]

pKa 10.64 (conjugate acid) [5]

Aquatic Toxicity (Fish)
LC50 (Fathead Minnow): 1.04

mg/L (96 h)
[1]

Aquatic Toxicity (Invertebrate)
EC50 (Daphnia magna): 0.58

mg/L (48 h)
[1]

Operational Protocol for Decylamine Disposal
The ultimate disposal of decylamine must conform to all applicable federal, state, and local

environmental regulations.[5] The primary and most recommended course of action is to

engage a licensed professional waste disposal service.[6] Never dispose of decylamine down

the sanitary sewer or in regular trash.[6][7]

Step 1: Waste Identification and Segregation
Identify Waste: All materials contaminated with decylamine, including unused product,

reaction residues, and contaminated labware (e.g., pipette tips, gloves, absorbent pads),
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must be treated as hazardous waste.

Segregate Waste: It is crucial to collect decylamine waste in a dedicated container. Do not

mix decylamine with other waste streams, especially incompatible chemicals.[8] Keeping

amine waste separate prevents potentially hazardous reactions.[8]

Chemical Incompatibilities: To prevent dangerous reactions, decylamine waste must be kept

separate from the following:

Strong oxidizing agents[2][6]

Acids[1][9]

Acid anhydrides[1][9]

Acid chlorides[1][9]

Step 2: Containerization and Labeling
Select Container: Use a designated, compatible, and leak-proof waste container.[6][8] If

possible, use the original container. The container must have a tightly sealing cap.[8]

Label Container: The container must be clearly and accurately labeled with:

The words "Hazardous Waste"[8]

The full chemical name: "Decylamine"[8]

A clear description of the associated hazards (e.g., "Corrosive," "Toxic," "Marine Pollutant")

[8]

Manage Container: Keep the waste container securely closed at all times, except when

adding waste.[6] Leave at least 10% headspace to allow for vapor expansion.[7]

Step 3: Temporary Storage
Designated Area: Store the sealed and labeled waste container in a designated satellite

accumulation area.
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Safe Storage Conditions: The storage area must be cool, dry, and well-ventilated, away from

heat, sparks, open flames, and direct sunlight.[3][8]

Secondary Containment: Place the waste container within a secondary containment bin to

prevent the spread of potential spills.[7]

Step 4: Arranging for Final Disposal
Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department or

a licensed hazardous waste disposal company to arrange for pickup and disposal.[6][8]

Provide Information: Supply the disposal contractor with an accurate description of the

waste, including its chemical composition and volume.[7]

Follow Procedures: Adhere to all institutional and regulatory requirements for waste

manifests and pickup procedures.[7]

Spill Cleanup Protocol
In the event of a decylamine spill, immediate action is required to contain the hazard and

prevent environmental contamination.

Evacuate and Ventilate: Evacuate all non-essential personnel from the danger area and

ensure adequate ventilation. Remove all sources of ignition.[1][3]

Wear PPE: Responders must wear appropriate personal protective equipment, including

chemical-resistant gloves, safety goggles with a face shield, and a lab coat or protective suit.

[3][8]

Prevent Entry into Drains: Do not allow the spill to enter drains or surface waters.[1][6] Cover

drains if necessary.

Absorb Spill: Contain and absorb the spill using an inert, non-combustible material such as

vermiculite, dry sand, or earth.[2][3]

Collect Waste: Carefully collect the absorbed material using spark-proof tools and place it

into a suitable, labeled container for hazardous waste disposal.[2][3]
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Decontaminate Area: Clean the affected area thoroughly.

Dispose of Materials: Treat all cleanup materials as hazardous waste and dispose of them

according to the procedures outlined above.

Decylamine Disposal Workflow
The following diagram illustrates the logical workflow for the proper handling and disposal of

decylamine waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of decylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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